Cas no 2243511-85-3 ((3-Amino-1-methyl-1H-pyrazol-4-yl)dimethylphosphine oxide)

• Product Name: (3-Amino-1-methyl-1H-pyrazol-4-yl)dimethylphosphine oxide
• CAS No: 2243511-85-3
• MF: C₆H₁₂N₃OP
• MW: 173.15274143219
• CID: 4774530
• PubChem ID: 138040183
• Update Time: 2026-02-26

(3-Amino-1-methyl-1H-pyrazol-4-yl)dimethylphosphine oxide Chemical and Physical Properties

Names and Identifiers

• (3-Amino-1-methyl-1H-pyrazol-4-yl)dimethylphosphine oxide
• EN300-1709977
• AT13380
• 4-(dimethylphosphoryl)-1-methylpyrazol-3-amine
• 2243511-85-3
• 4-(dimethylphosphoryl)-1-methyl-1H-pyrazol-3-amine
• CS-0531016
• 4-dimethylphosphoryl-1-methylpyrazol-3-amine

• Inchi： 1S/C6H12N3OP/c1-9-4-5(6(7)8-9)11(2,3)10/h4H,1-3H3,(H2,7,8)
• InChI Key： QYYLQKFMFIHBFW-UHFFFAOYSA-N
• SMILES： P(C)(C)(C1C(N)=NN(C)C=1)=O

Computed Properties

• Exact Mass: 173.07179901g/mol
• Monoisotopic Mass: 173.07179901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 60.9

Additional information on (3-Amino-1-methyl-1H-pyrazol-4-yl)dimethylphosphine oxide

Comprehensive Overview of (3-Amino-1-methyl-1H-pyrazol-4-yl)dimethylphosphine oxide (CAS No. 2243511-85-3)

The compound (3-Amino-1-methyl-1H-pyrazol-4-yl)dimethylphosphine oxide (CAS No. 2243511-85-3) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural and functional properties. This phosphine oxide derivative, featuring a pyrazole core, is widely studied in the fields of medicinal chemistry, agrochemicals, and material science. Its molecular structure combines a 3-amino-1-methyl-1H-pyrazol-4-yl moiety with a dimethylphosphine oxide group, making it a versatile intermediate for synthesizing more complex compounds.

Researchers and industries are particularly interested in (3-Amino-1-methyl-1H-pyrazol-4-yl)dimethylphosphine oxide due to its potential applications in drug discovery and development. The presence of both amino and phosphine oxide functional groups allows for diverse reactivity, enabling the creation of novel bioactive molecules. Recent studies have explored its role in modulating enzyme activity and its use as a building block for heterocyclic compounds, which are crucial in designing new pharmaceuticals.

In the agrochemical sector, CAS No. 2243511-85-3 is investigated for its potential as a precursor in the synthesis of crop protection agents. The pyrazole ring is a common motif in many herbicides and insecticides, and the addition of a phosphine oxide group may enhance the efficacy or environmental profile of these products. With growing global concerns about sustainable agriculture, this compound could play a pivotal role in developing next-generation agrochemicals with reduced ecological impact.

From a material science perspective, (3-Amino-1-methyl-1H-pyrazol-4-yl)dimethylphosphine oxide is being explored for its potential in creating advanced polymers and coatings. The phosphine oxide group can improve thermal stability and flame retardancy, making it valuable for high-performance materials. Additionally, its ability to coordinate with metals opens doors for applications in catalysis and nanotechnology, aligning with the increasing demand for innovative materials in electronics and energy storage.

The synthesis and characterization of CAS No. 2243511-85-3 require specialized knowledge in organic chemistry. Modern techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are often employed to confirm its purity and structure. As the scientific community continues to uncover new applications for this compound, its relevance in cutting-edge research is expected to grow significantly.

For those seeking detailed information about (3-Amino-1-methyl-1H-pyrazol-4-yl)dimethylphosphine oxide, common queries include its solubility, stability, and commercial availability. While it is primarily used in research settings, several suppliers offer this compound for experimental purposes. Researchers are advised to consult safety data sheets and handle it with appropriate precautions, although it is not classified as a hazardous material under standard regulations.

In conclusion, CAS No. 2243511-85-3 represents a fascinating example of how tailored molecular design can lead to diverse applications across multiple industries. Its combination of a pyrazole backbone and phosphine oxide functionality makes it a valuable tool for scientists aiming to address challenges in healthcare, agriculture, and advanced materials. As research progresses, this compound is likely to feature prominently in innovations that shape the future of these fields.